Fuberidazole

Description

Fuberidazole is a chemical compound used as a fungicide, mainly as a seed treatment to control soil and seed-borne diseases in cereals . It is a benzimidazole derivative and functions as an amine . Amines are chemical bases that neutralize acids to form salts and water, a reaction that releases heat . Fuberidazole's mechanism of action involves inhibiting mitosis and cell division by affecting beta-tubulin assembly .

The benzimidazole nucleus in fuberidazole is a pharmacophore, giving it anticonvulsant, antifungal, antiviral, and anticancer activities . Research indicates that fuberidazole derivatives may target polymers in living systems due to their structural similarity to naturally occurring nucleotides . The nitrogen and oxygen functionalities in the fuberidazole molecule enhance its pharmacokinetic and pharmacodynamic properties, improving polarity and lipophilicity, which is beneficial for anticancer drugs . These functionalities also contribute to extended π-electron delocalization, making fuberidazole useful in organic electronics, OLEDs, solar cells, and nonlinear optical applications .

While the search results do not list any similar chemical compounds, other benzimidazole-based fungicides exist, such as benomyl and carbendazim.

• CAS No.: 101575-84-2
• Product Name: Fuberidazole
• Molecular Formula: C11H8N2O
• Molecular Weight: 184.19 g/mol
• IUPAC Name: 2-(furan-2-yl)-1H-benzimidazole
• Standard InChI: InChI=1S/C11H8N2O/c1-2-5-9-8(4-1)12-11(13-9)10-6-3-7-14-10/h1-7H,(H,12,13)
• Standard InChIKey: UYJUZNLFJAWNEZ-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)NC(=N2)C3=CC=CO3
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)C3=CC=CO3
• Synonyms: fuberidazole
• PubChem Compound: 19756
• Last Modified: Jul 17 2023